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Compound of Interest

Compound Name: 5-(4-Nitrophenyl)-1H-Tetrazole

Cat. No.: B102915 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 5-(4-Nitrophenyl)-1H-tetrazole, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties and Identifiers
5-(4-Nitrophenyl)-1H-tetrazole is a solid organic compound that appears as a pale yellow to

orange crystalline powder.[1] It is recognized for its utility as a reagent and a building block in

various chemical syntheses.
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Property Value Source

Molecular Formula C7H5N5O2 [2][3]

Molecular Weight 191.15 g/mol [2][3]

CAS Number 16687-60-8 [2][3]

IUPAC Name 5-(4-nitrophenyl)-2H-tetrazole [1][3]

InChI Key
MIUOBAHGBPSRKY-

UHFFFAOYSA-N
[1][3]

SMILES
[O-]--INVALID-LINK--

C1=CC=C(C=C1)C1=NNN=N1
[1]

Appearance

Crystals or powder, pale yellow

to yellow to orange to pale

brown

[1]

Melting Point 218-219 ºC [4]

Solubility
Insoluble in water; Soluble in

DMSO
[2][5]

Purity ≥96.0% (HPLC) [1]

Spectroscopic Data
Spectrum Type Data Source

FT-IR (KBr) νmax/cm-1

3448, 3334, 3235, 3109, 3080,

2974, 2900, 2819, 2659, 1562,

1532, 1488, 1357, 1340, 1315,

1143, 1106, 995, 867, 853,

730, 710

[4]

¹H NMR
Data available from Sigma-

Aldrich Co. LLC.
[3]

¹³C NMR
Data available from Wiley-VCH

GmbH.
[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.co.uk/shop/products/5-4-nitrophenyl-1h-tetrazole-97-thermo-scientific/11337476
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-1H-Tetrazole
https://www.fishersci.co.uk/shop/products/5-4-nitrophenyl-1h-tetrazole-97-thermo-scientific/11337476
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-1H-Tetrazole
https://www.fishersci.co.uk/shop/products/5-4-nitrophenyl-1h-tetrazole-97-thermo-scientific/11337476
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-1H-Tetrazole
https://www.thermofisher.com/order/catalog/product/L09531.03
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-1H-Tetrazole
https://www.thermofisher.com/order/catalog/product/L09531.03
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-1H-Tetrazole
https://www.thermofisher.com/order/catalog/product/L09531.03
https://www.thermofisher.com/order/catalog/product/L09531.03
https://www.scielo.br/j/jbchs/a/xhWJGXVFpVmJjyXdNSLmtvR/?format=html&lang=en
https://www.fishersci.co.uk/shop/products/5-4-nitrophenyl-1h-tetrazole-97-thermo-scientific/11337476
https://www.fishersci.com/shop/products/5-4-nitrophenyl-1h-tetrazole-97-thermo-scientific/AAL0953103
https://www.thermofisher.com/order/catalog/product/L09531.03
https://www.scielo.br/j/jbchs/a/xhWJGXVFpVmJjyXdNSLmtvR/?format=html&lang=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-1H-Tetrazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-_4-Nitrophenyl_-1H-Tetrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Protocols
The synthesis of 5-substituted-1H-tetrazoles, including 5-(4-nitrophenyl)-1H-tetrazole, is

commonly achieved through a [3+2] cycloaddition reaction.

General Synthesis of 5-Substituted-1H-Tetrazoles

A widely used method involves the reaction of nitriles with an azide, often catalyzed by a metal

salt.[4][6]
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Reactants

Reaction Conditions

Process Product

Aryl/Alkyl Nitrile

[3+2] Cycloaddition

Sodium Azide (NaN3)

Catalyst (e.g., CuSO4·5H2O)
catalyzes

Solvent (e.g., DMSO)

5-Substituted-1H-Tetrazole

Key Applications

5-(4-Nitrophenyl)-1H-Tetrazole

Oligonucleotide Synthesis
(Activator in phosphoramidite method)

used as

Energetic Materials
(Precursor for stable explosives/propellants)

serves as

Medicinal Chemistry
(Building block for bioactive molecules)

acts as

Analytical Chemistry
(Reagent for spectrophotometry)

functions as

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 5-(4-Nitrophenyl)-1H-
Tetrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102915#5-4-nitrophenyl-1h-tetrazole-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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